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Compound of Interest

Compound Name: D-Melibiose

Cat. No.: B7907871

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling D-(+)-Melibiose powder. It also offers

troubleshooting guides and frequently asked questions (FAQs) to address common issues

encountered during experiments.

Quick Reference Data
The following table summarizes the key quantitative data for the storage and handling of D-(+)-

Melibiose powder.
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Parameter Value Source(s)

Storage Temperature

Long-term (months) 2–8 °C [1]

Room Temperature Permissible for shorter periods [2][3]

In Solvent (-20°C) 1 year [4]

In Solvent (-80°C) 2 years [4]

Physical Properties

Appearance White crystalline powder [1][5][6]

Melting Point
Approximately 182 °C

(decomposes)
[1][5][6]

Solubility in Water
125 mg/mL (may require

sonication)
[4]

Molecular Weight 360.31 g/mol (monohydrate) [1][5]

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for D-(+)-Melibiose powder?

For long-term stability, D-(+)-Melibiose powder should be stored at 2–8 °C.[1] It is also crucial

to keep the container tightly sealed in a dry and well-ventilated area to prevent moisture

absorption, as the compound can be hygroscopic.[3][7]

Q2: Can I store D-(+)-Melibiose powder at room temperature?

Yes, D-(+)-Melibiose powder is stable under normal ambient temperatures and can be stored at

room temperature for shorter durations.[2][3][8] However, for extended storage, refrigeration at

2-8°C is recommended to ensure its integrity.

Q3: My D-(+)-Melibiose powder appears clumpy. Is it still usable?
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Clumping of the powder is likely due to moisture absorption. While this may not necessarily

indicate chemical degradation, it can make accurate weighing difficult. To address this, you can

gently break up the clumps with a clean, dry spatula inside a low-humidity environment (e.g., a

glove box or a desiccator). If you suspect degradation, refer to the troubleshooting guide below.

Q4: What are the primary safety precautions when handling D-(+)-Melibiose powder?

While D-(+)-Melibiose is not classified as a hazardous substance, it is recommended to follow

standard laboratory safety protocols.[8][9] This includes using personal protective equipment

(PPE) such as safety glasses, gloves, and a lab coat.[8][10] To prevent inhalation, minimize

dust generation and handle the powder in a well-ventilated area or under a fume hood.[10]

Q5: How should I prepare a stock solution of D-(+)-Melibiose?

D-(+)-Melibiose is soluble in water.[1] To prepare a stock solution, gradually add the weighed

powder to the appropriate volume of deionized or distilled water while stirring. Sonication can

be used to aid dissolution if needed.[4] For microbiological media, the solution can be sterilized

by autoclaving or sterile filtration.

Troubleshooting Guide
Issue 1: Inconsistent or Unexpected Experimental
Results
If your experiments involving D-(+)-Melibiose are yielding inconsistent or unexpected results,

consider the following troubleshooting steps:

Verify Purity and Integrity:

Visual Inspection: Check for any discoloration of the powder. It should be a white

crystalline powder.[1][5][6]

Solubility Test: Attempt to dissolve a small amount in water. Incomplete dissolution or the

presence of insoluble particles may suggest contamination or degradation.

FT-IR Analysis: If available, perform Fourier-transform infrared spectroscopy and compare

the spectrum with a reference spectrum for D-(+)-Melibiose to confirm its chemical identity.
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Review Solution Preparation:

Accurate Weighing: Ensure your balance is calibrated and that you are accurately

weighing the powder.

Complete Dissolution: Confirm that the powder is fully dissolved in the solvent before use.

pH of the Solution: Check if the pH of your final solution is within the optimal range for your

experiment, as pH can affect the stability of carbohydrates.

Evaluate Storage Conditions:

Improper Storage: Confirm that the powder has been stored according to the

recommendations (cool, dry, and tightly sealed).[5] Exposure to high humidity or

temperatures can lead to degradation.

Issue 2: Difficulty Dissolving the Powder
If you are having trouble dissolving D-(+)-Melibiose powder, try the following:

Increase Stirring/Agitation: Use a magnetic stirrer to continuously agitate the solution.

Use Sonication: A brief period in an ultrasonic bath can help break up small clumps and

enhance dissolution.[4]

Gentle Warming: Gently warm the solvent to increase the solubility. However, avoid

excessive heat, as it could potentially degrade the sugar.

Prepare a Fresh Solution: If the powder is old or has been improperly stored, it may have

absorbed moisture and formed aggregates that are difficult to dissolve. In such cases, using

a fresh batch of D-(+)-Melibiose is advisable.

Experimental Protocols
Protocol for Preparing a 1 Molar Stock Solution of D-(+)-
Melibiose
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Calculate the required mass: The molecular weight of D-(+)-Melibiose monohydrate is

360.32 g/mol . To prepare a 1 M solution, you will need 360.32 grams per liter. For a smaller

volume, adjust the mass accordingly (e.g., 36.03 grams for 100 mL).

Weigh the powder: Accurately weigh the calculated amount of D-(+)-Melibiose powder using

a calibrated analytical balance.

Dissolve the powder: Add approximately 80% of the final desired volume of high-purity water

(e.g., 80 mL for a final volume of 100 mL) to a beaker with a magnetic stir bar.

Gradual addition: Slowly add the weighed D-(+)-Melibiose powder to the water while stirring

continuously.

Ensure complete dissolution: Continue stirring until all the powder has dissolved. If

necessary, use an ultrasonic bath to aid dissolution.

Adjust the final volume: Once the powder is fully dissolved, transfer the solution to a

volumetric flask and add water to reach the final desired volume.

Sterilization (if required): For biological applications, sterilize the solution by passing it

through a 0.22 µm filter or by autoclaving. Note that autoclaving can potentially lead to some

degradation, so sterile filtration is often preferred.

Storage: Store the stock solution at 2-8°C. For longer-term storage, aliquots can be stored at

-20°C.[4]

Visual Workflow and Diagrams
Below are diagrams illustrating key workflows for handling and troubleshooting D-(+)-Melibiose

powder.
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Storage Best Practices

Safe Handling Workflow

Receive D-(+)-Melibiose Powder

Check Container Seal Retrieve from Storage

Store in a Cool (2-8°C for long-term), Dry, Well-Ventilated Area

Log Lot Number and Date

Wear Appropriate PPE (Gloves, Safety Glasses)

Weigh Powder in a Ventilated Area

Dissolve in Solvent

Clean Spill Promptly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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